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Compound of Interest

Compound Name: Di-o-cresyl phosphate

Cat. No.: B032854 Get Quote

Essential Safety and Handling Guide for Di-o-
cresyl Phosphate
This document provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Di-o-cresyl phosphate in a laboratory setting. This guidance is

intended for researchers, scientists, and drug development professionals to ensure safe

handling and minimize exposure risks.

Note on Di-o-cresyl phosphate and Tri-o-cresyl phosphate: Di-o-cresyl phosphate is a

component of the commercial mixture Tri-o-cresyl phosphate (TOCP). Due to the extensive

safety data available for TOCP and its similar chemical properties, the following

recommendations are based on the safe handling protocols for Tri-o-cresyl phosphate as a

conservative and protective measure.

Immediate Safety Information
Emergency Contact Information:

Poison Control: 1-800-222-1222[1]

CHEMTREC (24-Hour Emergency Response): 1-800-424-9300[1]

First-Aid Measures:
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Inhalation: Move the person to fresh air and keep them at rest in a position comfortable for

breathing. If breathing has stopped, provide artificial respiration. Seek immediate medical

attention.[2][3]

Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin with

large amounts of soap and water. Seek medical attention if irritation develops or persists.[1]

[2]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek immediate medical attention from an

ophthalmologist.[2][4]

Ingestion: Do NOT induce vomiting. Give a slurry of activated charcoal in water to drink.

Seek immediate medical attention.[2]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory when handling Di-o-cresyl
phosphate.
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PPE Category Specification

Eye and Face Protection
Wear chemical splash goggles and a face

shield.[2]

Hand Protection

Wear chemical-resistant gloves. Recommended

materials include Butyl rubber, Polyvinyl Alcohol

(PVA), and Viton™. Always inspect gloves for

degradation or punctures before use.[1] See the

glove compatibility table below for more details.

Body Protection

Wear a chemically resistant apron or a full

chemical protection suit.[1][2] Recommended

materials include Tychem® BR, CSM, and TK.

[1]

Respiratory Protection

All work should be conducted in a well-

ventilated area, preferably within a chemical

fume hood.[3] If the potential for high exposure

exists, use a NIOSH-approved supplied-air

respirator with a full facepiece operated in a

pressure-demand or other positive-pressure

mode.[1] For concentrations up to 1 mg/m³, an

air-purifying respirator with an N95, R95, or P95

filter can be used.[5]

Glove Material Chemical Resistance for Tricresyl Phosphate (TCP)
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Glove Material/Product
Breakthrough Time
(minutes)

Degradation Rating

Barrier® > 360 E

Neoprene < 10 P

Ansell SOL-VEX® > 360 E

Nitrile > 360 E

Butyl 45 E

Natural Rubber > 360 E

(Data sourced from Ansell Chemical Resistance Guide.[6] E=Excellent, P=Poor)

Operational Plan: Step-by-Step Handling Procedure
1. Pre-Handling Preparations:

Ensure the chemical fume hood is functioning correctly.
Assemble all necessary equipment and reagents.
Don the required personal protective equipment as specified above.
Have spill control materials (e.g., absorbent pads, sand) and waste containers readily
available.

2. Handling Di-o-cresyl phosphate:

Conduct all manipulations of Di-o-cresyl phosphate within a certified chemical fume hood.
Avoid direct contact with skin, eyes, and clothing.[7]
Use non-sparking tools to prevent ignition sources.[2]
Keep containers tightly closed when not in use.[3]
Do not eat, drink, or smoke in the handling area.[3]

3. Post-Handling Procedures:

Decontaminate all work surfaces and equipment.
Properly label and store any remaining Di-o-cresyl phosphate in a locked, well-ventilated
area, separated from strong oxidants.[2][3]
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Remove and dispose of contaminated gloves and other disposable PPE in a designated
hazardous waste container.
Wash hands and any exposed skin thoroughly with soap and water.[7]

Disposal Plan
1. Waste Collection:

Collect all waste containing Di-o-cresyl phosphate, including contaminated PPE and spill
cleanup materials, in a designated, labeled, and sealed container.
Do not mix with other waste streams.[4]

2. Spill Cleanup:

For small spills, absorb the liquid with sand or an inert absorbent material and place it in a
sealed container for disposal.[2]
For large spills, dike the material to prevent spreading and contact emergency services.[3]
Avoid allowing the chemical to enter drains or waterways.[2]

3. Final Disposal:

Dispose of all waste materials through a licensed hazardous waste disposal company.
Follow all local, state, and federal regulations for the disposal of toxic chemicals.[3][4]

Workflow for Safe Handling of Di-o-cresyl
phosphate
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Start: 
Prepare for Handling

Don Appropriate PPE:
- Chemical Goggles & Face Shield

- Resistant Gloves (e.g., Butyl, Viton)
- Chemical Resistant Apron/Suit

- Respirator (if needed)

Work in a Certified
Chemical Fume Hood

Handle Di-o-cresyl phosphate:
- Avoid direct contact

- Use non-sparking tools
- Keep containers closed

Post-Handling Procedures:
- Decontaminate surfaces & equipment
- Properly store or dispose of chemical

Accidental Spill

Collect Waste:
- Contaminated PPE

- Spill cleanup materials
- Unused chemical

Dispose of Waste:
- Use licensed hazardous waste service

- Follow all regulations

End: 
Safe Completion

Spill Response:
- Absorb with inert material
- Collect in sealed container

- Decontaminate area

Activate
Spill Plan

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Di-o-cresyl phosphate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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